Cas no 1214369-56-8 (5-Methyl-3-(pyridin-4-yl)pyridin-2-amine)

• Product Name: 5-Methyl-3-(pyridin-4-yl)pyridin-2-amine
• CAS No: 1214369-56-8
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 4909562
• Update Time: 2025-05-20

5-Methyl-3-(pyridin-4-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(pyridin-4-yl)pyridin-2-amine
• 5-Methyl-3-(pyridin-4-yl)pyridin-2-amine

• Inchi： 1S/C11H11N3/c1-8-6-10(11(12)14-7-8)9-2-4-13-5-3-9/h2-7H,1H3,(H2,12,14)
• InChI Key： IAOBWRCQSXKXQE-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C(C=1N)C1C=CN=CC=1

Computed Properties

• Exact Mass: 185.095
• Monoisotopic Mass: 185.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8

Additional information on 5-Methyl-3-(pyridin-4-yl)pyridin-2-amine

Comprehensive Overview of 5-Methyl-3-(pyridin-4-yl)pyridin-2-amine (CAS No. 1214369-56-8)

5-Methyl-3-(pyridin-4-yl)pyridin-2-amine (CAS No. 1214369-56-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine ring substituted with a methyl group at the 5-position and an amino group at the 2-position, while another pyridine ring is attached at the 3-position. This molecular architecture makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

In recent years, the demand for 5-Methyl-3-(pyridin-4-yl)pyridin-2-amine has surged, driven by its potential applications in treating diseases such as cancer, inflammation, and neurological disorders. Researchers are particularly interested in its role as a scaffold for designing small-molecule inhibitors targeting specific enzymes or receptors. The compound's pharmacokinetic properties, including solubility and bioavailability, are also under investigation to optimize its therapeutic efficacy.

The synthesis of 5-Methyl-3-(pyridin-4-yl)pyridin-2-amine typically involves multi-step organic reactions, including cross-coupling and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These methods align with the growing trend toward sustainable and efficient chemical manufacturing, a topic of high interest in the scientific community.

From an industrial perspective, 5-Methyl-3-(pyridin-4-yl)pyridin-2-amine is often used as an intermediate in the production of more complex molecules. Its versatility has made it a valuable asset in the fine chemicals sector, where precision and reproducibility are critical. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the needs of academic and commercial clients.

Environmental and safety considerations are also paramount when working with 5-Methyl-3-(pyridin-4-yl)pyridin-2-amine. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to minimize risks. This aligns with the broader industry focus on green chemistry and sustainable practices, which are increasingly prioritized by regulatory bodies and stakeholders.

In summary, 5-Methyl-3-(pyridin-4-yl)pyridin-2-amine (CAS No. 1214369-56-8) represents a compelling area of research and development in modern chemistry. Its applications span multiple disciplines, from medicinal chemistry to material science, and its synthesis and utilization reflect the latest advancements in the field. As interest in targeted therapies and sustainable chemistry grows, this compound is poised to play an even more significant role in future innovations.